Calcium 2,2'-({2-[bis(carboxymethyl)amino]ethyl}azanediyl)diacetate
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Overview
Description
CALCIUM2-[CARBOXYMETHYL-[2-[CARBOXYMETHYL-(2-OXIDO-2-OXOETHYL)AMINO]ETHYL]AMINO]ACETATE is a heterocyclic organic compound with the molecular formula C10H14CaN2O8 and a molecular weight of 330.305 g/mol . This compound is primarily used for research purposes and is known for its complex structure involving calcium ions and multiple carboxymethyl groups .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CALCIUM2-[CARBOXYMETHYL-[2-[CARBOXYMETHYL-(2-OXIDO-2-OXOETHYL)AMINO]ETHYL]AMINO]ACETATE typically involves the reaction of ethylenediaminetetraacetic acid (EDTA) with calcium ions under controlled conditions. The reaction is carried out in an aqueous medium, and the pH is adjusted to facilitate the formation of the calcium complex .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and stringent quality control measures to ensure the consistency and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
CALCIUM2-[CARBOXYMETHYL-[2-[CARBOXYMETHYL-(2-OXIDO-2-OXOETHYL)AMINO]ETHYL]AMINO]ACETATE undergoes various chemical reactions, including:
Complexation Reactions: It forms stable complexes with metal ions.
Substitution Reactions: The carboxymethyl groups can participate in substitution reactions under specific conditions.
Common Reagents and Conditions
Common reagents used in these reactions include metal salts, acids, and bases. The reactions are typically carried out in aqueous solutions at controlled temperatures and pH levels .
Major Products Formed
The major products formed from these reactions are metal complexes and substituted derivatives of the original compound .
Scientific Research Applications
Chemistry
In chemistry, CALCIUM2-[CARBOXYMETHYL-[2-[CARBOXYMETHYL-(2-OXIDO-2-OXOETHYL)AMINO]ETHYL]AMINO]ACETATE is used as a chelating agent to bind metal ions in various analytical and preparative procedures .
Biology
In biological research, this compound is used to study metal ion interactions with biological molecules and to investigate the role of metal ions in biological systems .
Medicine
In medicine, it is used in the formulation of certain diagnostic agents and as a component in some pharmaceutical preparations .
Industry
In industrial applications, it is used in water treatment processes to remove metal ions and in the production of high-purity chemicals .
Mechanism of Action
The mechanism of action of CALCIUM2-[CARBOXYMETHYL-[2-[CARBOXYMETHYL-(2-OXIDO-2-OXOETHYL)AMINO]ETHYL]AMINO]ACETATE involves the chelation of metal ions. The carboxymethyl groups and the nitrogen atoms in the compound form stable complexes with metal ions, effectively sequestering them and preventing their participation in unwanted reactions .
Comparison with Similar Compounds
Similar Compounds
Ethylenediaminetetraacetic acid (EDTA): A widely used chelating agent with a similar structure but without the calcium ion.
Diethylenetriaminepentaacetic acid (DTPA): Another chelating agent with a more complex structure and higher affinity for metal ions.
Uniqueness
The uniqueness of CALCIUM2-[CARBOXYMETHYL-[2-[CARBOXYMETHYL-(2-OXIDO-2-OXOETHYL)AMINO]ETHYL]AMINO]ACETATE lies in its ability to form stable complexes with calcium ions, making it particularly useful in applications where calcium ion sequestration is required .
Properties
CAS No. |
12247-12-0 |
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Molecular Formula |
C10H14CaN2O8 |
Molecular Weight |
330.30 g/mol |
IUPAC Name |
calcium;2-[2-[bis(carboxymethyl)amino]ethyl-(carboxylatomethyl)amino]acetate |
InChI |
InChI=1S/C10H16N2O8.Ca/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2/p-2 |
InChI Key |
NVTRPRFAWJGJAJ-UHFFFAOYSA-L |
Canonical SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)O)CC(=O)O.[Ca+2] |
Origin of Product |
United States |
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